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Compound of Interest

Compound Name: 2-Deoxystreptamine

Cat. No.: B1221613 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for 2-Deoxystreptamine, including operational and disposal plans, to ensure the

well-being of laboratory personnel and the integrity of research.

Compound of Interest: 2-Deoxystreptamine CAS Number: 2037-48-1[1][2] Molecular Formula:

C6H14N2O3[1][2] Hazard Classification: Eye Irritant 2, Skin Irritant 2, Specific Target Organ

Toxicity - Single Exposure 3 (Respiratory system)[3]

Hazard Assessment and Personal Protective Equipment
(PPE)
2-Deoxystreptamine is classified as an irritant to the eyes, skin, and respiratory system.[3]

Therefore, appropriate personal protective equipment must be worn at all times when handling

this compound, especially in its powdered form, to mitigate exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-
Deoxystreptamine
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).
To prevent skin contact.

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust and

splashes.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

To prevent inhalation of the

powdered compound.

Body Protection Laboratory coat.
To protect personal clothing

from contamination.

Quantitative Safety Data
While specific occupational exposure limits (OELs) for 2-Deoxystreptamine are not readily

established in public databases, it is crucial to handle it with care due to its irritant properties.

For context, data for a related aminoglycoside antibiotic, Geneticin (G418), is provided below.

Table 2: Toxicity Data for a Related Aminoglycoside

Compound CAS Number LD50 (Intravenous, Mouse)

Geneticin (G418) 49863-47-0 140 mg/kg[4]

Note: This data is for a related compound and should be used for informational purposes only.

Always handle 2-Deoxystreptamine as a potentially hazardous substance.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

laboratory environment. The following procedures should be followed when working with 2-
Deoxystreptamine.
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Preparation and Weighing
Designated Area: All handling of powdered 2-Deoxystreptamine should be conducted in a

designated area, such as a certified chemical fume hood, to contain any airborne particles.

PPE: Before entering the designated area, don all required PPE as specified in Table 1.

Surface Preparation: Line the work surface of the chemical fume hood with disposable bench

paper to facilitate cleanup.

Weighing: Use an analytical balance within the fume hood. Employ anti-static weighing paper

or a tared container to handle the powder.

Avoid Aerosolization: Handle the powder gently to minimize the creation of dust.

Solubilization
In a Fume Hood: All initial solubilization of the powder must be performed within the chemical

fume hood.

Slow Addition of Solvent: Add the desired solvent to the weighed powder slowly and carefully

to prevent splashing and aerosol formation.

Secure Container: Ensure the container is securely capped before mixing or vortexing.

General Laboratory Practice
Avoid Contamination: Do not eat, drink, or apply cosmetics in the laboratory.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Labeling: Clearly label all containers with the compound name, concentration, and date.

Storage: Store 2-Deoxystreptamine in a tightly sealed container in a cool, dry, and well-

ventilated area.

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Alert: If the spill is large or outside of a containment area, evacuate the

immediate vicinity and alert laboratory personnel and the safety officer.

Containment: For small spills within a fume hood, contain the spill using absorbent pads or

other appropriate materials.

Cleanup:

Solid Spills: Gently cover the spill with damp paper towels to avoid raising dust, then

carefully scoop the material into a labeled hazardous waste container.

Liquid Spills: Use an appropriate absorbent material to soak up the spill. Place the used

absorbent material into a labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable decontaminating solution, followed by a

thorough rinse with water.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Disposal Plan
Improper disposal of antibiotics can contribute to environmental contamination and the

development of antimicrobial resistance.[5] Aminoglycosides, including 2-Deoxystreptamine,

are not typically destroyed by standard autoclaving and should be treated as chemical waste.

[6]

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with 2-Deoxystreptamine (e.g., weighing paper,

gloves, bench paper) should be placed in a clearly labeled hazardous chemical waste

container.

Liquid Waste: All solutions containing 2-Deoxystreptamine should be collected in a

designated, sealed, and clearly labeled hazardous chemical waste container.
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Deactivation and Final Disposal
Consult Institutional Guidelines: Always follow your institution's specific guidelines for

chemical waste disposal.

Chemical Waste Vendor: Arrange for the disposal of the hazardous waste through a licensed

and approved chemical waste vendor.

Acidic Autoclaving (Expert Consultation Required): While some sources suggest that

autoclaving at a very acidic pH may deactivate aminoglycosides, this method should only be

attempted after thorough risk assessment and consultation with your institution's safety

office, as it may create other hazards.[6] The primary and recommended method of disposal

is through a certified hazardous waste program.

Visual Workflow and Logical Relationships
To further clarify the procedural flow, the following diagrams illustrate the key processes for

handling and disposing of 2-Deoxystreptamine.
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Caption: Workflow for the safe handling and disposal of 2-Deoxystreptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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